Cas no 185099-50-7 (3-Ethyl-3-methylpiperidin-2-one)

• Product Name: 3-Ethyl-3-methylpiperidin-2-one
• CAS No: 185099-50-7
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5745660
• PubChem ID: 10773081
• Update Time: 2025-05-20

3-Ethyl-3-methylpiperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-3-methyl-2-piperidinone
• EN300-1197975
• SCHEMBL6731661
• 3-Ethyl-3-methylpiperidin-2-one
• 185099-50-7
• CHEMBL144513
• AKOS006356048
• CGEGLZGNJGYEFH-UHFFFAOYSA-N
• 2-Piperidinone, 3-ethyl-3-methyl-

• Inchi： 1S/C8H15NO/c1-3-8(2)5-4-6-9-7(8)10/h3-6H2,1-2H3,(H,9,10)
• InChI Key： CGEGLZGNJGYEFH-UHFFFAOYSA-N
• SMILES： O=C1C(C)(CC)CCCN1

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 0.911±0.06 g/cm3(Predicted)
• Boiling Point: 263.0±9.0 °C(Predicted)
• pka: 16.68±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones

Additional information on 3-Ethyl-3-methylpiperidin-2-one

3-Ethyl-3-methylpiperidin-2-one (CAS No. 185099-50-7): A Versatile Intermediate in Modern Pharmaceutical Synthesis

3-Ethyl-3-methylpiperidin-2-one, identified by its CAS number CAS No. 185099-50-7, is a significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its piperidine core structure, has garnered considerable attention due to its utility in the synthesis of various biologically active molecules. The presence of both ethyl and methyl substituents on the piperidine ring imparts unique electronic and steric properties, making it a valuable scaffold for drug development.

The chemical structure of 3-Ethyl-3-methylpiperidin-2-one (CAS No. 185099-50-7) consists of a six-membered heterocyclic ring containing nitrogen, with ethyl and methyl groups attached at the 3-position. This configuration not only enhances the compound's solubility in organic solvents but also facilitates its participation in various chemical reactions, including nucleophilic substitution and condensation reactions. These attributes make it a preferred choice for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for innovative compounds with enhanced pharmacological profiles. Among these, piperidine derivatives have emerged as a cornerstone due to their diverse biological activities. 3-Ethyl-3-methylpiperidin-2-one (CAS No. 185099-50-7) stands out as a key intermediate in this category, particularly in the synthesis of central nervous system (CNS) drugs. Its structural features allow for modifications that can fine-tune receptor binding affinity and metabolic stability, crucial factors in drug design.

One of the most compelling applications of 3-Ethyl-3-methylpiperidin-2-one (CAS No. 185099-50-7) is in the development of neuroactive compounds. Researchers have leveraged its scaffold to create molecules with potential therapeutic effects in conditions such as depression, anxiety, and neurodegenerative disorders. For instance, derivatives of this compound have been explored as serotonin receptor modulators, demonstrating promising preclinical results. The ability to modify the piperidine ring at various positions allows for the creation of a library of compounds with tailored pharmacological properties.

The synthesis of 3-Ethyl-3-methylpiperidin-2-one (CAS No. 185099-50-7) typically involves multi-step organic reactions, often starting from readily available precursors like piperidine and ketones. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. These techniques not only streamline the production process but also enable the introduction of complex functional groups into the molecule, further expanding its pharmaceutical potential.

The role of computational chemistry in optimizing the synthesis and application of 3-Ethyl-3-methylpiperidin-2-one (CAS No. 185099-50-7) cannot be overstated. Molecular modeling studies have provided insights into how structural modifications influence biological activity, guiding the design of more effective drug candidates. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and reduce costs associated with traditional trial-and-error approaches.

In addition to its use in CNS drug development, 3-Ethyl-3-methylpiperidin-2-one (CAS No. 185099-50-7) has found applications in other therapeutic areas. Its structural motif is also present in compounds targeting inflammatory diseases and infectious disorders. The versatility of this intermediate underscores its importance as a building block in medicinal chemistry.

The growing interest in green chemistry principles has also influenced the synthesis of 3-Ethyl-3-methylpiperidin-2-one (CAS No. 185099-50-7). Efforts are underway to develop more sustainable synthetic routes that minimize waste and reduce environmental impact. Catalytic processes and solvent-free reactions are being explored as alternatives to traditional methods, aligning with global initiatives to promote sustainable practices in pharmaceutical manufacturing.

The future prospects for 3-Ethyl-3-methylpiperidin-2-one (CAS No. 185099-50-7) remain bright, with ongoing research uncovering new applications and refining existing synthetic strategies. As our understanding of biological systems continues to evolve, so too will our ability to harness this versatile intermediate for therapeutic purposes. Collaborative efforts between academia and industry are essential to translate these advancements into tangible benefits for patients worldwide.